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Delcasertib Profile and Clinical Trial Data

The table below summarizes key information about delcasertib and the results from its pivotal clinical trial.

Aspect Details

Generic Name Delcasertib (also known as KAI-9803, BMS-875944) [1] [2]

Investigated
Condition

Acute anterior ST-segment elevation myocardial infarction (STEMI) [3] [4] [5]

Mechanism of
Action

Selective inhibitor of delta-protein kinase C (δ-PKC). It is a peptide that inhibits

the translocation of the PKCδ isozyme, intended to prevent cell death during
reperfusion injury [1] [2].

Latest Development
Stage

Development appears to have been discontinued following Phase 2b trial [1]
[2].

Key Trial Name PROTECTION AMI Randomized Controlled Trial [3] [5]

Trial Design Multicentre, double-blind trial in patients undergoing primary percutaneous

coronary intervention (PCI). Patients were randomized to placebo or one of
three doses of delcasertib [3].
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Aspect Details

Primary Efficacy
Endpoint

Infarct size measured by creatine kinase MB fraction area under the curve
(AUC) [3].

Result on Primary
Endpoint

No significant difference in infarct size between any delcasertib dose group
and the placebo group [3] [5].

Result on
Secondary
Endpoints

No significant differences in other infarct size measures, ST-segment
recovery, or left ventricular ejection fraction at 3 months [3].

Result on Clinical
Endpoints

No differences in the rates of death, heart failure, or serious ventricular

arrhythmias were observed [3].

Experimental Protocol from Key Trial

The PROTECTION AMI trial provides a robust example of how delcasertib was evaluated [3] [4] [5]:

Patient Population: The primary analysis cohort consisted of 1,010 patients presenting within 6

hours of symptom onset and undergoing primary PCI for acute anterior STEMI.
Intervention: Patients were randomized to receive either a placebo or one of three doses of

delcasertib (50, 150, or 450 mg/h) via intravenous infusion. The infusion was initiated before the PCI
procedure and continued for approximately 2.5 hours.

Methodology: The study was a multicentre, double-blind trial. The primary efficacy endpoint was
infarct size, quantified by the area under the curve for creatine kinase MB fraction. Secondary

endpoints included other biomarkers of myocardial injury, electrocardiographic ST-segment recovery,
and left ventricular ejection fraction measured at 3 months. Clinical endpoints like death and heart

failure were also adjudicated.

Delcasertib's Mechanism of Action

The following diagram illustrates the intended mechanism of action of delcasertib in the context of

ischemia-reperfusion injury, based on preclinical studies [1].
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Why Heart Failure Mortality Data is Unavailable

The search results clearly indicate two main reasons:

Wrong Patient Population: Delcasertib was developed and tested specifically for patients
experiencing an acute myocardial infarction (heart attack). While heart failure can be a

consequence of a heart attack, the drug was not trialed in patients with established, chronic heart
failure [3] [2].

Lack of Efficacy in its Intended Use: The PROTECTION AMI trial concluded that delcasertib did
not reduce biomarkers of myocardial injury in heart attack patients. Since the drug failed to show a

benefit for its primary target, its development was halted, and no further studies in other conditions
like heart failure were conducted [3] [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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